Cas no 3952-18-9 (Cupressuflavone)

• Product Name: Cupressuflavone
• CAS No: 3952-18-9
• MF: C₃₀H₁₈O₁₀
• MW: 538.457929134369
• MDL: MFCD00210489
• CID: 318480
• PubChem ID: 5281609
• Update Time: 2025-06-14

Cupressuflavone Chemical and Physical Properties

Names and Identifiers

• 8,8-Biapigenin
• CUPRESSUFLAVONE
• CUPRESSUFLAVONE TRIHYDRATE
• 8-[5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-8-yl]-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• CUPRESSUFLAVONE(SH) PrintBack
• 8,8'-Biapigenin
• 5,5',7,7'-Tetrahydroxy-2,2'-bis(4-hydroxyphenyl)[8,8'-bi-4H-1-benzopyran]-4,4'-dione
• 8,8''-Bisbaicalein
• Neorhusflavone
• CS-0158904
• 4',4''',5,5'',7,7''-hexahydroxy-8-8''-biflavone
• MLS002472961
• CUPRESSUFLAVONETRIHYDRATE
• DTXSID80415153
• 5,5',7,7'-tetrahydroxy-2,2'-bis(4-hydroxyphenyl)-4H,4'H-8,8'-bichromene-4,4'-dione
• HY-N9173
• SMR001397068
• CHEMBL1208973
• Q27068159
• AKOS040761546
• MFCD00210489
• CUPRESSUFLAVONE 3-HYDRATE
• E80550
• SR-01000872418
• LMPK12040010
• 3952-18-9
• 8,8''-Biapigenin
• BDBM50323213
• HMS2271A07
• SCHEMBL505213
• SR-01000872418-2
• CHEBI:3960
• MLSMR
• FS-10671
• 8-(5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxochromen-8-yl)-5,7-dihydroxy-2-(4-hydroxyphenyl)chromen-4-one
• DA-52165
• DTXCID70366004
• Cupressuflavone

• MDL： MFCD00210489
• Inchi： 1S/C30H18O10/c31-15-5-1-13(2-6-15)23-11-21(37)25-17(33)9-19(35)27(29(25)39-23)28-20(36)10-18(34)26-22(38)12-24(40-30(26)28)14-3-7-16(32)8-4-14/h1-12,31-36H
• InChI Key： LADPNODMUXOPRG-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(=CC=2)O)=CC(C2=C(C=C(C(=C12)C1C(=CC(=C2C(C=C(C3C=CC(=CC=3)O)OC=12)=O)O)O)O)O)=O

Computed Properties

• Exact Mass: 538.09000
• Monoisotopic Mass: 538.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 40
• Rotatable Bond Count: 3
• Complexity: 957
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 174A^2
• XLogP3: 5

Experimental Properties

• Density: 1.656±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 300 ºC
• Boiling Point: 1083.4°Cat760mmHg
• Flash Point: 609°C
• Refractive Index: 1.793
• Solubility: Insuluble (4.8E-4 g/L) (25 ºC),
• PSA: 181.80000
• LogP: 5.13400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Biflavonoids and polyflavonoids
• Flavonoids

Additional information on Cupressuflavone

Exploring Cupressuflavone (CAS No. 3952-18-9): A Comprehensive Guide to Its Properties and Applications

Cupressuflavone (CAS No. 3952-18-9) is a naturally occurring bioflavonoid derived from the Cupressaceae family of plants, particularly cypress trees. This compound has garnered significant attention in recent years due to its potential antioxidant, anti-inflammatory, and neuroprotective properties. As interest in plant-derived compounds and natural therapeutics grows, Cupressuflavone stands out as a promising candidate for research in nutraceuticals, cosmeceuticals, and pharmaceutical applications.

The molecular structure of Cupressuflavone features a biflavonoid backbone, which contributes to its unique biological activities. Studies have shown that this compound exhibits strong free radical scavenging capabilities, making it a subject of interest for anti-aging research and skin care formulations. In the context of increasing consumer demand for clean-label ingredients and sustainable sourcing, Cupressuflavone aligns well with modern trends in the health and wellness industry.

Recent scientific investigations have explored the potential of Cupressuflavone in addressing oxidative stress-related disorders, a topic of high relevance given the rising prevalence of chronic diseases linked to cellular damage. Its ability to modulate inflammatory pathways has also sparked interest in its application for joint health supplements and immune support formulations. Researchers are particularly intrigued by its potential blood-brain barrier permeability, which opens possibilities for cognitive health applications.

From a technical perspective, Cupressuflavone (CAS No. 3952-18-9) is characterized by its yellow crystalline appearance and specific spectroscopic properties that facilitate its identification and quality control. The compound's solubility profile and stability characteristics are important considerations for formulation scientists working on nutraceutical delivery systems or topical applications. These physicochemical properties are frequently searched by professionals in the pharmaceutical development and cosmetic chemistry fields.

The extraction and purification of Cupressuflavone present interesting challenges and opportunities. Modern green extraction techniques, such as supercritical fluid extraction and ultrasound-assisted extraction, are being explored to optimize yield while maintaining the compound's bioactive integrity. This aligns with the growing emphasis on environmentally friendly production methods in the botanical extracts industry.

In the realm of personalized nutrition and functional foods, Cupressuflavone is being investigated as a potential ingredient for targeted health solutions. Its compatibility with various delivery matrices makes it suitable for incorporation into dietary supplements, functional beverages, and even edible films for food applications. These developments respond to consumer searches for next-generation nutraceuticals and science-backed natural ingredients.

Quality control and standardization of Cupressuflavone preparations remain critical topics, especially with increasing regulatory scrutiny on botanical health products. Advanced analytical techniques such as HPLC-MS and NMR spectroscopy are essential for ensuring compound purity and batch-to-batch consistency, addressing common concerns in the dietary supplement industry about ingredient authenticity.

Looking forward, research on Cupressuflavone (CAS No. 3952-18-9) is expanding into novel areas including its potential role in gut microbiome modulation and metabolic health. These directions reflect current scientific interest in the gut-brain axis and metabolic syndrome prevention, topics that frequently appear in health-related searches. The compound's multi-target activity profile positions it as an interesting subject for network pharmacology studies and systems biology approaches to natural product research.

From a commercial perspective, the market for specialty flavonoids like Cupressuflavone is growing, driven by consumer demand for evidence-based natural products and plant-powered solutions. Manufacturers are responding by developing standardized extracts with guaranteed Cupressuflavone content, catering to formulators seeking clinically relevant dosages for various applications.

In conclusion, Cupressuflavone represents an exciting intersection of traditional plant medicine and modern scientific validation. Its diverse potential applications across health and wellness categories, combined with its natural origin and favorable safety profile, make it a compound worthy of continued investigation. As research progresses, we can expect to see more refined applications of this versatile flavonoid in products designed to support human health and well-being.